Cas no 38207-56-6 (Hexanediamide,N1,N6-didocosyl-)
38207-56-6 structure
Product Name:Hexanediamide,N1,N6-didocosyl-
CAS No:38207-56-6
MF:C50H100N2O2
MW:761.341216087341
CID:314131
PubChem ID:3015965
Update Time:2025-04-19
Hexanediamide,N1,N6-didocosyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexanediamide,N1,N6-didocosyl-
- N,N'-di(docosyl)hexanediamide
- N,N'-Didocosyladipamide
- N,N'-didocosylhexanediamide
- SCHEMBL9073852
- DTXSID60191589
- 38207-56-6
- NS00056481
- EINECS 253-828-1
-
- Inchi: 1S/C50H100N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-43-47-51-49(53)45-41-42-46-50(54)52-48-44-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-48H2,1-2H3,(H,51,53)(H,52,54)
- InChI Key: QJSDGYWDRSAVIJ-UHFFFAOYSA-N
- SMILES: O=C(CCCCC(NCCCCCCCCCCCCCCCCCCCCCC)=O)NCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 760.779
- Monoisotopic Mass: 760.77848044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 54
- Rotatable Bond Count: 47
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 21.4
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
Hexanediamide,N1,N6-didocosyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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